Cas no 1435948-31-4 ((S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol)

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binaphthalene-2,2'-diol is a chiral binaphthol derivative widely employed as a ligand in asymmetric catalysis. Its sterically hindered 3,5-diisopropylphenyl substituents enhance enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and C–C bond formations. The rigid binaphthyl backbone ensures high configurational stability, while the hydroxyl groups facilitate metal coordination, making it valuable for synthesizing optically active compounds. This ligand is particularly effective in reactions requiring precise stereocontrol, offering consistent performance in challenging asymmetric transformations. Its robustness under various reaction conditions and compatibility with diverse metal centers underscore its utility in academic and industrial applications.

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol structure

1435948-31-4 structure

Product Name:(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol

CAS No:1435948-31-4

MF:C₄₄H₄₆O₂

MW:606.834852695465

CID:4599789

Update Time:2025-10-28

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol Chemical and Physical Properties

Names and Identifiers

- (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol
- (1R)-3,3′-Bis[3,5-bis(1-methylethyl)phenyl][1,1′-binaphthalene]-2,2′-diol (ACI)
- Inchi： 1S/C44H46O2/c1-25(2)31-17-32(26(3)4)20-35(19-31)39-23-29-13-9-11-15-37(29)41(43(39)45)42-38-16-12-10-14-30(38)24-40(44(42)46)36-21-33(27(5)6)18-34(22-36)28(7)8/h9-28,45-46H,1-8H3
- InChI Key： WSDRIJXMYCUGAH-UHFFFAOYSA-N
- SMILES： OC1C(C2C3C(=CC=CC=3)C=C(C3C=C(C(C)C)C=C(C(C)C)C=3)C=2O)=C2C(C=CC=C2)=CC=1C1C=C(C(C)C)C=C(C(C)C)C=1

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR340002-250mg	(R)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binapthalene]-2,2'-diol	1435948-31-4		250mg	£400.00	2024-07-20
TRC	B593043-5mg	(S)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binapthalene]-2,2'-diol	1435948-31-4		5mg	$ 50.00	2022-06-07
TRC	B593043-10mg	(S)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binapthalene]-2,2'-diol	1435948-31-4		10mg	$ 95.00	2022-06-07
TRC	B593043-50mg	(S)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binapthalene]-2,2'-diol	1435948-31-4		50mg	$ 320.00	2022-06-07
Ambeed	A468350-1g	(R)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1435948-31-4	97%	1g	$1129.0	2024-05-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD491646-1g	(R)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1435948-31-4	97%	1g	￥7749.0	2024-04-18
Ambeed	A468350-250mg	(R)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1435948-31-4	97%	250mg	$1417.0	2025-02-20
Crysdot LLC	CD12143624-1g	(R)-3,3'-Bis(3,5-diisopropylphenyl)-[1,1'-binaphthalene]-2,2'-diol	1435948-31-4	97%	1g	$1120	2024-07-23

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol Production Method

Production Method 1

1435948-31-4

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; 6 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

Site-Selective Acylation of Natural Products with BINOL-Derived Phosphoric Acids

Li, Junqi ; Grosslight, Samantha; Miller, Scott J. ; Sigman, Matthew S. ; Toste, F. Dean, ACS Catalysis, 2019, 9(11), 9794-9799

Production Method 2

263397-82-6

287111-93-7

1435948-31-4

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Palladium Solvents: 1,4-Dioxane , Water ; 30 min, 85 °C

Reference

Synthesis, Alpha-Glucosidase Inhibition and Antibacterial Activities of the New Chiral (R)-3,3'-Disubstituted BINOL-Phosphates

Konda, Yesuraju; Ankireddy, Ashok Reddy; Velavalapalli, Vani Madhuri; Paidikondala, Kalyani; Pasula, Aparna; et al, Russian Journal of General Chemistry, 2022, 92(5), 898-907

Production Method 3

1435948-31-4

Reaction Conditions

1.1 Reagents: Pyridinium chloride Solvents: Toluene ; 2 h, 200 psi, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 5, rt

Reference

Synthesis of New Chiral (R)-BINOL Derivatives under Microwave Irradiation and Evaluation of Their Antibacterial and α-Glucosidase Inhibitory Activity

Ankireddy, Ashok Reddy; Paidikondala, Kalyani; Gundla, Rambabu; Balaraju, Tuniki; Pagadala, Ramakanth; et al, ChemistrySelect, 2019, 4(19), 5563-5569

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol Raw materials

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol Preparation Products

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol (1435948-31-4)

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol

Comprehensive Guide to (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol (CAS No. 1435948-31-4)

(S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol (CAS No. 1435948-31-4) is a highly specialized chiral compound widely recognized for its unique structural properties and applications in asymmetric synthesis. This binaphthol derivative features a sterically hindered design, making it an excellent candidate for catalytic and material science applications. Researchers and industries are increasingly interested in this compound due to its potential in enantioselective catalysis and advanced material development.

The molecular structure of (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol includes two naphthalene rings linked by a central bond, with diisopropylphenyl groups at the 3,3' positions. This configuration enhances its chiral recognition capabilities, making it valuable for pharmaceutical intermediates and fine chemical synthesis. The compound's high thermal stability and solubility in organic solvents further broaden its utility in research and industrial processes.

One of the most searched topics related to this compound is its role in asymmetric hydrogenation, a critical process in the production of chiral drugs. With the growing demand for enantiomerically pure pharmaceuticals, (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol has gained attention as a ligand precursor for metal-catalyzed reactions. Its ability to induce high enantiomeric excess (ee) makes it a preferred choice for academic and industrial chemists.

Another trending application of this compound is in the development of organic electronic materials. Due to its rigid backbone and extended π-conjugation, it serves as a building block for OLEDs and photovoltaic devices. Researchers are exploring its potential in light-emitting diodes and solar cells, aligning with the global push for sustainable energy solutions.

The synthesis of (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol involves multi-step organic reactions, including cross-coupling and chiral resolution techniques. Recent advancements in flow chemistry have improved the scalability of its production, addressing the needs of large-scale manufacturers. Quality control is ensured through HPLC and NMR spectroscopy, guaranteeing high purity for critical applications.

Market trends indicate a rising demand for chiral auxiliaries like (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol, driven by the pharmaceutical and material science sectors. Companies specializing in custom synthesis and catalysis are actively stocking this compound to meet research and production needs. Its compatibility with green chemistry principles further enhances its appeal in modern laboratories.

For researchers seeking reliable sources of (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol, it is essential to verify the supplier's certification and analytical data. Reputable vendors provide detailed COA (Certificate of Analysis) and MSDS, ensuring compliance with safety and quality standards. Storage recommendations typically include cool, dry conditions under an inert atmosphere to preserve its stability.

In summary, (S)-3,3'-Bis(3,5-diisopropylphenyl)-1,1'-binapthalene-2,2'-diol (CAS No. 1435948-31-4) is a versatile chiral compound with significant applications in asymmetric synthesis, pharmaceuticals, and advanced materials. Its unique structural features and compatibility with modern chemical processes make it a valuable asset for researchers and industries alike. As the demand for enantioselective catalysts and high-performance materials grows, this compound is poised to play a pivotal role in scientific and technological advancements.